N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-methylsulfanyl-6-morpholin-4-yl-N-propan-2-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C11H19N5OS/c1-8(2)12-9-13-10(15-11(14-9)18-3)16-4-6-17-7-5-16/h8H,4-7H2,1-3H3,(H,12,13,14,15)
• InChI Key: YGADGVICEDXYCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)SC)N2CCOCC2
• Molecular Formula: C11H19N5OS
• Molecular Weight: 269.37 g/mol

Description

N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine, also known as Prometryn, is a widely used herbicide that is effective against a broad spectrum of weeds. It is a member of the triazine family of herbicides and is commonly used in agriculture and horticulture.

Mechanism of Action

N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine works by inhibiting the photosynthetic electron transport chain in plants, which leads to a disruption in the production of ATP and ultimately results in plant death. It also has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on plants, including inhibition of photosynthesis, disruption of cell division, and inhibition of protein synthesis. It has also been shown to have antioxidant properties and can protect plants from oxidative stress.

Advantages and Limitations for Lab Experiments

N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine is a widely used herbicide and has been extensively studied in the laboratory. Its advantages include its broad spectrum of activity against weeds and its relatively low toxicity to mammals. Its limitations include its potential for environmental contamination and its potential for resistance development in weeds.

Future Directions

There are several future directions for research on N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine. One potential area of research is its potential use in the treatment of cancer and other diseases. Another area of research is the development of new herbicides based on the structure of this compound that may be more effective against resistant weeds. Finally, research could focus on the environmental impact of this compound and ways to reduce its potential for contamination.

Synthesis Methods

N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine is synthesized by the reaction of N-isopropyl-4,6-dichloro-1,3,5-triazin-2-amine with sodium methyl mercaptide. The resulting product is then treated with morpholine to give the final product.

Scientific Research Applications

N-isopropyl-4-(methylthio)-6-(4-morpholinyl)-1,3,5-triazin-2-amine has been extensively studied for its herbicidal properties and its effects on plants. It has also been studied for its potential use in the treatment of certain diseases, such as cancer and Alzheimer's disease.